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Introduction

Aluminum sesquichlorohydrate (ASCH) is a complex inorganic polymer that serves as a key
active ingredient in numerous antiperspirant and deodorant products. Its efficacy stems from its
ability to form a temporary plug within the sweat duct, physically obstructing the flow of
perspiration to the skin's surface. The performance of ASCH is intrinsically linked to its
chemical composition, particularly the distribution of various polymeric aluminum species. This
technical guide provides a comprehensive overview of the synthesis and characterization of
aluminum sesquichlorohydrate, offering detailed experimental protocols and data for
researchers, scientists, and drug development professionals.

Synthesis of Aluminum Sesquichlorohydrate

The synthesis of aluminum sesquichlorohydrate can be broadly divided into two main
stages: the preparation of a concentrated ASCH solution and an optional subsequent activation
step to enhance its efficacy, resulting in activated aluminum sesquichlorohydrate (AASCH).

Preparation of Concentrated Aluminum
Sesquichlorohydrate Solution

A common industrial method for producing concentrated ASCH involves the reaction of
aluminum metal with hydrochloric acid. The stoichiometry of this reaction is crucial for
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controlling the final aluminum-to-chloride (Al:Cl) atomic ratio, which typically ranges from 1.26:1
to 1.90:1 for ASCH.

Experimental Protocol:

Materials:

e Aluminum metal powder (high purity)
e Hydrochloric acid (HCI), concentrated
» Deionized water

Equipment:

Jacketed glass reactor with an overhead stirrer and reflux condenser

Heating/cooling circulator

pH meter

Filter press or centrifuge
Procedure:

o Reaction Setup: In the jacketed glass reactor, combine a specific molar ratio of aluminum
metal and hydrochloric acid in deionized water. The precise ratio will determine the final Al:ClI
ratio of the product.

o Reaction: Heat the mixture to between 90°C and 100°C with controlled stirring. This
exothermic reaction produces hydrogen gas, which must be safely vented.

o Aging: After the initial reaction subsides, the solution is typically "aged" at an elevated
temperature (e.g., 90-95°C) for 1 to 4 hours. This aging process influences the initial
polymerization of the aluminum species.

« Filtration: After aging, the hot solution is filtered to remove any unreacted aluminum and
other insoluble impurities.
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¢ Cooling and Storage: The resulting concentrated ASCH solution is cooled and stored.
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Caption: Synthesis workflow for aluminum sesquichlorohydrate.

Activation of Aluminum Sesquichlorohydrate

To produce AASCH with enhanced antiperspirant efficacy, a controlled heating process is
employed. This "activation™ alters the distribution of aluminum polymers, favoring the formation
of more effective species.

Experimental Protocol:

Materials:

e Concentrated ASCH solution

e Deionized water

Equipment:

e Reaction vessel with heating and stirring capabilities
e Spray dryer

Procedure:

¢ Dilution: Dilute the concentrated ASCH solution with deionized water to a concentration of
10% to 25% by weight.[1][2]

e Heating (Activation): Heat the diluted solution to a temperature between 85°C and 105°C for
a period of 30 minutes to 5 hours.[2] Preferred conditions are often 90-95°C for 1 to 4 hours.
[2] This step is critical for shifting the polymer distribution towards the more effective Band Il
and Band IV species.[1][2]

e Drying: The activated solution is then dried to a powder, typically through spray drying.[1][2]
The resulting AASCH powder should have an Al:Cl atomic ratio of approximately 1.60 to
1.90.[2]

Characterization of Aluminum Sesquichlorohydrate
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The efficacy of ASCH and AASCH is highly dependent on the size and distribution of the
aluminum-containing polymers. Therefore, robust analytical characterization is essential. The
two primary techniques employed are Size Exclusion Chromatography (SEC) and 27-
Aluminum Nuclear Magnetic Resonance (2’Al NMR) spectroscopy.

Size Exclusion Chromatography (SEC)

SEC separates molecules based on their hydrodynamic volume, providing a profile of the
polymer distribution. Larger polymers elute from the column before smaller ones.

Experimental Protocol:
Instrumentation:
o High-Performance Liquid Chromatography (HPLC) system

e Size Exclusion Chromatography (SEC) column (e.g., silica-based or polymer-based suitable
for aqueous solutions)

o Refractive Index (RI) detector
Sample Preparation:

o Dissolve the ASCH or AASCH powder in the mobile phase to a known concentration (e.g.,
2% by weight of Aluminum).

Chromatographic Conditions:

» Mobile Phase: A common mobile phase is a dilute aqueous acid solution, such as 0.01M
nitric acid, to prevent interactions between the sample and the stationary phase.

o Flow Rate: Typically around 1.0 mL/min.
o Column Temperature: Maintained at a constant temperature, for example, 25°C.

¢ Injection Volume: A small, precise volume (e.g., 100 pL) is injected.
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Data Analysis: The resulting chromatogram displays a series of peaks, often referred to as
"Bands," which correspond to different sizes of aluminum polymer species. The area under
each peak is proportional to the amount of that species present.

e Band I: Very large polymers or aggregates. For high-efficacy AASCH, this band should be
minimized.

e Band II: Large polymeric species.

» Band lll: Medium-sized polymers, including the highly effective Aliz Keggin-ion. A higher
concentration of Band Il is desirable for enhanced efficacy.

e Band IV: Smaller aluminum species, such as monomers and dimers. A certain level of Band
IV is also considered beneficial for antiperspirant activity.
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Caption: Workflow for the characterization of aluminum sesquichlorohydrate.

27-Aluminum Nuclear Magnetic Resonance (2’Al NMR)
Spectroscopy
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27Al NMR is a powerful tool for identifying and quantifying the different aluminum species based
on their coordination environment.

Experimental Protocol:
Instrumentation:

o High-field NMR spectrometer
Sample Preparation:

e ASCH or AASCH solutions are typically prepared in deuterium oxide (D20) to provide a lock
signal for the spectrometer.

Data Analysis: The chemical shift in the 2’Al NMR spectrum is indicative of the coordination of

the aluminum atom:
e ~0 ppm: Octahedrally coordinated aluminum (e.g., [Al(H20)e]3*).

e ~62.5 ppm: Tetrahedrally coordinated aluminum, which is characteristic of the central
aluminum atom in the Al1s Keggin-ion.

By integrating the signals, the relative amounts of different aluminum species can be quantified.

Quantitative Data

The following table summarizes the characteristics of activated aluminum
sesquichlorohydrate powders produced with varying Al:Cl ratios, as detailed in patent

literature.
%
Al:Cl . % Band % Band
% Al % ClI ] Moisture % Band |
Ratio ]| v
Content
23.05 18.98 1.60 10.11 0.00 23.46 31.29
24.10 18.78 1.69 8.92 0.00 27.35 29.19
24.04 18.29 1.73 8.57 0.81 32.18 15.34

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Source: Adapted from US Patent 10,526,210 B2[1]

Mechanism of Action and Polymer Species

The antiperspirant action of ASCH is primarily a physical blockage of the eccrine sweat gland
ducts. The aluminum species in the ASCH solution react with sweat, leading to the formation of
a gelatinous plug. The efficacy of this plug is dependent on the size and nature of the aluminum
polymers present.

The Ali3 Keggin-ion, a key component of the desirable Band 11l fraction, is a highly stable and
charged species with a central tetrahedrally coordinated aluminum atom surrounded by 12
octahedrally coordinated aluminum atoms. The activation process promotes the formation of
these and other medium-to-large polymers, which are more effective at forming a durable and
effective plug in the sweat duct.
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Caption: Relationship between aluminum species and SEC bands.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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